4-Aminoindoline-2,3-dione

• IUPAC Name: 4-amino-1H-indole-2,3-dione
• InChI: InChI=1S/C8H6N2O2/c9-4-2-1-3-5-6(4)7(11)8(12)10-5/h1-3H,9H2,(H,10,11,12)
• InChI Key: MQRCEPSCJLYNKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)NC(=O)C2=O)N
• Molecular Formula: C8H6N2O2
• Molecular Weight: 162.15 g/mol

Description

4-Aminoindoline-2,3-dione, also known as 4-Aminoisoindoline-1,3-dione, is a compound with the molecular weight of 162.15. It is used in laboratory chemicals and synthesis of substances.

Synthesis Analysis

The synthesis of isoindoline/isoindoline-1,3-dione derivatives has been achieved under solventless conditions. The compounds were synthesized using simple heating and relatively quick solventless reactions. Another study reported the synthesis of thiazolidine-2,4-dione molecules using physiochemical parameters and spectral techniques.

Molecular Structure Analysis

Several 1H-indole-2,3-dione complexes with lithium, sodium, and potassium cations were optimized at the B3LYP/6-311G(d,p) level. The cation and π interaction has been investigated from different aspects, including interaction energy calculations, charge transfer values, and changes in the aromaticity of the ring upon complexation.

Chemical Reactions Analysis

Isoindolines are an important family of compounds present in a wide array of bioactive molecules. They have been synthesized using simple heating and relatively quick solventless reactions. The compounds derived from analogs of important biogenic amines were tested in silico.

Mechanism of Action

While specific information on the mechanism of action for 4-Aminoindoline-2,3-dione was not found, it’s worth noting that similar compounds like 4-androstenedione act as an intermediate step in the biochemical pathway that produces the androgen testosterone and the estrogens estrone and estradiol.

Safety and Hazards

The safety data sheet for a similar compound, Indoline-2,3-dione, suggests avoiding dust formation, breathing vapors, mist or gas, and ensuring adequate ventilation. Personal protection equipment should be used and all sources of ignition should be removed.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. A novel series of Schiff bases of indoline-2,3-dione were synthesized and investigated for their Mtb gyrase inhibitory activity. Promising inhibitory activity was demonstrated with some of these derivatives.